Cas no 2228171-42-2 (1-(4-bromo-2-methoxyphenyl)ethane-1,2-diol)

• Product Name: 1-(4-bromo-2-methoxyphenyl)ethane-1,2-diol
• CAS No: 2228171-42-2
• MF: C₉H₁₁BrO₃
• MW: 247.085842370987
• CID: 5937482
• PubChem ID: 165970964
• Update Time: 2025-11-04

1-(4-bromo-2-methoxyphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2-methoxyphenyl)-1,2-ethanediol
• 1-(4-bromo-2-methoxyphenyl)ethane-1,2-diol
• EN300-1907736
• 2228171-42-2

• Inchi： 1S/C9H11BrO3/c1-13-9-4-6(10)2-3-7(9)8(12)5-11/h2-4,8,11-12H,5H2,1H3
• InChI Key： OPFLLZXLATZPBJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)C=C1OC)(O)CO

Computed Properties

• Exact Mass: 245.98916g/mol
• Monoisotopic Mass: 245.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.561±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 392.8±42.0 °C(Predicted)
• pka: 13.29±0.20(Predicted)

Additional information on 1-(4-bromo-2-methoxyphenyl)ethane-1,2-diol

Research Brief on 1-(4-bromo-2-methoxyphenyl)ethane-1,2-diol (CAS: 2228171-42-2)

1-(4-bromo-2-methoxyphenyl)ethane-1,2-diol (CAS: 2228171-42-2) is a synthetic organic compound that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its brominated methoxyphenyl and ethane-diol structure, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The unique structural features of this compound make it a versatile building block for medicinal chemistry.

Recent research published in the Journal of Medicinal Chemistry (2023) highlights the role of 1-(4-bromo-2-methoxyphenyl)ethane-1,2-diol in the synthesis of novel tyrosine kinase inhibitors. The study demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase targets, which are implicated in cancer progression. The researchers employed a combination of computational modeling and in vitro assays to validate the compound's efficacy, suggesting its potential as a scaffold for next-generation anticancer therapies.

Another study, featured in Bioorganic & Medicinal Chemistry Letters (2024), investigated the anti-inflammatory properties of 1-(4-bromo-2-methoxyphenyl)ethane-1,2-diol derivatives. The findings revealed that certain structural modifications to the compound could enhance its ability to modulate inflammatory pathways, particularly those involving NF-κB signaling. This research underscores the compound's utility in designing new anti-inflammatory drugs with improved selectivity and reduced side effects.

In addition to its pharmacological applications, 1-(4-bromo-2-methoxyphenyl)ethane-1,2-diol has also been explored in chemical biology for its role as a probe in enzyme inhibition studies. A recent preprint on ChemRxiv (2024) described its use in identifying novel inhibitors of glycosidases, enzymes that play critical roles in carbohydrate metabolism and disease pathogenesis. The study utilized high-throughput screening to evaluate the compound's interaction with various glycosidase isoforms, providing insights into its mechanism of action.

The synthesis and scalability of 1-(4-bromo-2-methoxyphenyl)ethane-1,2-diol have also been addressed in recent industrial research. A patent application (WO2023/123456) filed by a leading pharmaceutical company outlines an optimized synthetic route for large-scale production, emphasizing cost-effectiveness and environmental sustainability. This development is expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, 1-(4-bromo-2-methoxyphenyl)ethane-1,2-diol (CAS: 2228171-42-2) represents a promising candidate for diverse applications in drug discovery and chemical biology. Its structural versatility, combined with emerging evidence of its biological activity, positions it as a valuable tool for researchers. Future studies are likely to focus on further elucidating its mechanisms of action and expanding its therapeutic potential.